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Compound of Interest

Compound Name: Pantasept

Cat. No.: B1178882

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the effective disinfection of sterile cell
culture hoods using Pantasept, a broad-spectrum disinfectant. Adherence to this protocol is
crucial for maintaining an aseptic environment and ensuring the integrity of cell cultures.

Introduction to Pantasept

Pantasept is a professional-grade disinfectant designed for surfaces and objects in
environments requiring a high degree of sterility, such as medical, technical, and industrial
settings.[1] Its formulation is effective against a wide range of microorganisms, including
bacteria, fungi, and viruses, making it a suitable choice for the stringent requirements of a cell
culture laboratory.[1]

Chemical Composition

Pantasept's efficacy stems from a synergistic combination of active ingredients:
 |sopropanol (420 mg/g): A rapid-acting alcohol that denatures microbial proteins.
e Glyoxal (0.4 mg/g): An aldehyde that contributes to the broad-spectrum antimicrobial activity.

e Quaternary Ammonium Compound (Quat) (0.5 mg/g): A cationic surfactant that disrupts
microbial cell membranes.
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Mechanism of Action

The antimicrobial action of Pantasept is multi-pronged, targeting essential structures and
functions of microorganisms. Isopropanol rapidly denatures proteins, leading to loss of function
and cell death. Glyoxal, an aldehyde, cross-links proteins and nucleic acids, inactivating the
microbe. The quaternary ammonium compound disrupts the integrity of the cell membrane,
causing leakage of cellular contents. This combined action ensures a broad spectrum of activity
and reduces the likelihood of microbial resistance.

Quantitative Efficacy Data

The following table summarizes the antimicrobial efficacy of the active components found in
Pantasept against common cell culture contaminants. It is important to note that this data is
based on the individual active ingredients and the complete Pantasept formulation may exhibit
different efficacy. A log reduction of = 4 is generally considered evidence of sufficient virucidal
activity, while a log reduction of = 5 is the standard for bactericidal efficacy and > 4 for
fungicidal efficacy.[2][3]
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Active
Microorganism Type ) Contact Time Log Reduction
Ingredient
Staphylococcus Gram-positive 70% Isopropyl )
_ 5 minutes >6.88
aureus Bacteria Alcohol
Pseudomonas Gram-negative 70% lsopropy! )
) ) 1 minute >74
aeruginosa Bacteria Alcohol
) ] 70% lsopropy! ]
Candida albicans  Yeast (Fungus) 1 minute >6.4

Alcohol

Aspergillus 70% Isopropyl ]
o Mold (Fungus) - Lower efficacy

brasiliensis Alcohol

Enveloped

Viruses (e.g., ] )
Virus Pantasept > 30 seconds Effective

HIV, HBV,

Influenza)

Candida Fungus Pantasept =5 minutes Effective

Bacteria ) ) )

_ _ Bacteria Pantasept > 5 minutes Effective

(including Thc)

Experimental Protocols

This section details the standard operating procedure for the routine disinfection of a sterile cell

culture hood using Pantasept.

Materials

» Pantasept disinfectant spray

o Sterile, lint-free wipes

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Routine Disinfection of Cell Culture Hood

3.2.1. Preparation of the Cell Culture Hood

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1178882?utm_src=pdf-body
https://www.benchchem.com/product/b1178882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Ensure the cell culture hood's blower is turned on and has been running for at least 10-15
minutes to establish a stable airflow.

e Remove all items from the interior of the hood, including media bottles, pipette boxes, and
waste containers.

» Wipe down the exterior of all items to be placed back into the hood with a disinfectant like
70% ethanol before setting them aside on a clean surface.

3.2.2. Application of Pantasept

e Holding the Pantasept spray bottle approximately 20-30 cm from the surface, generously
spray the interior surfaces of the cell culture hood.

e Ensure complete coverage of the back wall, side walls, and the work surface.
o Pay special attention to corners and edges where contaminants may accumulate.
3.2.3. Contact Time

» Allow the Pantasept to remain on the surfaces for the recommended contact time to ensure
complete disinfection.

o For general bactericidal and fungicidal activity, a minimum contact time of 5 minutes is
required.[1]

» For virucidal activity against enveloped viruses, a minimum contact time of 30 seconds is
sufficient.[1]

3.2.4. Wiping and Final Preparation

o After the appropriate contact time has elapsed, use sterile, lint-free wipes to wipe down all
sprayed surfaces.

» Start with the back wall, wiping from top to bottom.

e Proceed to the side walls, wiping from top to bottom.
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 Finally, wipe the work surface from the back to the front.
» Allow the surfaces to air dry completely before reintroducing any materials into the hood.

o Wipe down all items being returned to the hood with a disinfectant before placing them

inside.

Visualizations
Disinfection Workflow
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Gart: Prepare for DisinfectiD

1. Prepare Hood:
- Turn on blower
- Remove all items

2. Apply Pantasept:
- Spray all interior surfaces

!

3. Adhere to Contact Time:
- 5 min for bacteria/fungi
- 30 sec for viruses

4. Wipe Surfaces:
- Use sterile, lint-free wipes
- Wipe from back to front

'

5. Air Dry:
- Allow surfaces to dry completely

6. Reintroduce ltems:
- Wipe down all items before placing them back

y

Gd: Hood is DisinfectD

Click to download full resolution via product page

Caption: Workflow for Cell Culture Hood Disinfection with Pantasept.
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Mechanism of Action of Pantasept's Active Ingredients
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Caption: Synergistic Mechanism of Action of Pantasept's Active Ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Pantasept in Sterile
Cell Culture Hood Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178882#pantasept-protocol-for-sterile-cell-culture-
hood-disinfection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1178882#pantasept-protocol-for-sterile-cell-culture-hood-disinfection
https://www.benchchem.com/product/b1178882#pantasept-protocol-for-sterile-cell-culture-hood-disinfection
https://www.benchchem.com/product/b1178882#pantasept-protocol-for-sterile-cell-culture-hood-disinfection
https://www.benchchem.com/product/b1178882#pantasept-protocol-for-sterile-cell-culture-hood-disinfection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1178882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

